Cas no 1798483-60-9 (N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide)

• Product Name: N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide
• CAS No: 1798483-60-9
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 5406591
• Update Time: 2025-07-19

N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide

• Inchi： 1S/C9H15NO4S/c1-9(11,7-10-15(2,12)13)6-8-4-3-5-14-8/h3-5,10-11H,6-7H2,1-2H3
• InChI Key： ZMHLOIQDVNXIGJ-UHFFFAOYSA-N
• SMILES： CS(NCC(O)(C)CC1=CC=CO1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide

Research Brief on N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide (CAS: 1798483-60-9)

N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide (CAS: 1798483-60-9) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan and hydroxy-methylpropyl moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The purpose of this research brief is to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide, emphasizing its efficient production through multi-step organic reactions. The compound's structural features, particularly the furan ring and the sulfonamide group, contribute to its ability to interact with biological targets such as enzymes and receptors. Preliminary in vitro studies have demonstrated its inhibitory effects on key inflammatory mediators, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide has also been investigated for its anticancer activity. Mechanistic studies reveal that the compound induces apoptosis in cancer cells by modulating signaling pathways involved in cell proliferation and survival. These findings are supported by data from cell-based assays and animal models, which show significant tumor growth inhibition with minimal toxicity to normal cells. Such results underscore the compound's potential as a candidate for further preclinical development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide. Current research efforts are focused on structural modifications to enhance its bioavailability and target specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]methanesulfonamide (CAS: 1798483-60-9) represents a promising scaffold for the development of new therapeutic agents. Its dual anti-inflammatory and anticancer activities, combined with its manageable synthetic route, make it a valuable candidate for further investigation. Future research should prioritize in vivo efficacy studies and toxicological evaluations to fully assess its therapeutic potential.